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Compound of Interest

Compound Name: 2,4-Dichloro-3-methylaniline

Cat. No.: B025760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ecotoxicity of various chlorinated aniline

compounds, a class of chemicals used as intermediates in the synthesis of dyes,

pharmaceuticals, and pesticides.[1][2] Due to their widespread use and potential for

environmental release, understanding their comparative toxicity is crucial for environmental risk

assessment and the development of safer chemical alternatives.[2][3] These compounds can

enter aquatic ecosystems through industrial effluents and as degradation products of certain

herbicides and dyes.[4] Their persistence and potential for bioaccumulation pose a significant

risk to aquatic organisms.[3]

This document summarizes key experimental data on their effects on various aquatic species

and outlines the standard methodologies used for ecotoxicity testing.

Quantitative Ecotoxicity Data
The toxicity of chlorinated anilines to aquatic life generally increases with the degree of chlorine

substitution on the aniline ring. The position of the chlorine atom also influences toxicity.[5][6]

The following tables summarize acute and chronic toxicity data for several chlorinated aniline

compounds across different trophic levels.

Table 1: Acute Toxicity of Chlorinated Anilines to Aquatic Organisms
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Compound Species
Endpoint
(Duration)

Value (mg/L) Reference

Aniline
Daphnia magna

(Water Flea)
EC50 (48h) 0.08 - 112 [7]

Pimephales

promelas

(Fathead

Minnow)

LC50 (96h) 140.18 - 228.47 [8]

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 (96h) 2.2 - 8.0 [7]

Pseudokirchnerie

lla subcapitata

(Green Algae)

EC50 (96h) 1.9 - 154 [7]

4-Chloroaniline

(p-Chloroaniline)

Daphnia magna

(Water Flea)
EC50 (48h) 0.38 - 10 [9]

Danio rerio

(Zebrafish)
LC50 (96h) 10 - 20 [9]

Pseudokirchnerie

lla subcapitata

(Green Algae)

EC50 (72h) 0.04 - 0.2 [9]

3,4-

Dichloroaniline

Daphnia magna

(Water Flea)
EC50 (48h) 0.236 - 0.519 [10]

Danio rerio

(Zebrafish)
LC50 (96h) 7.15 - 12.6 [11]

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 (96h) 1.8 - 9.0 [10]

Green Algae EC50 (48-96h) 2.2 - 6.8 [10]

3,5-

Dichloroaniline

Daphnia magna

(Water Flea)
EC50 (48h) 1.1 - 2.0 [9]
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Danio rerio

(Zebrafish)
LC50 (96h) 3.8 - 10 [9]

2,3,4-

Trichloroaniline

Daphnia magna

(Water Flea)
EC50 (48h) 0.38 - 1.0 [9]

Danio rerio

(Zebrafish)
LC50 (96h) 1.0 - 3.8 [9]

EC50: The concentration of a substance that causes a specific effect (e.g., immobilization) in

50% of the test population. LC50: The concentration of a substance that is lethal to 50% of the

test population.

Table 2: Chronic Toxicity of Chlorinated Anilines to Aquatic Organisms

Compound Species
Endpoint
(Duration)

Value (µg/L) Reference

Aniline
Daphnia magna

(Water Flea)
LOEC (14d) 21.8 [12]

Brachydanio

rerio (Zebrafish)

NOEC (7-28d,

reproduction)
5,600 - 18,000 [7]

3,4-

Dichloroaniline

Daphnia magna

(Water Flea)

NOEC (15-21d,

reproduction)
5 - 10 [10]

Oncorhynchus

mykiss (Rainbow

Trout)

NOEC (18d,

mortality)
20 [10]

Chironomus

riparius (Midge)

NOEC (12d,

growth)
760 [10]

NOEC (No Observed Effect Concentration): The highest tested concentration of a substance at

which no statistically significant adverse effect is observed. LOEC (Lowest Observed Effect

Concentration): The lowest tested concentration of a substance at which a statistically

significant adverse effect is observed.
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Structure-Toxicity Relationships
Quantitative structure-activity relationship (QSAR) studies reveal a strong correlation between

the molecular structure of chlorinated anilines and their ecotoxicity.[13][14] Generally, toxicity is

influenced by two main factors:

Degree of Chlorination: Toxicity tends to increase as more chlorine atoms are added to the

aniline ring. For example, trichloroaniline is generally more toxic than dichloroaniline, which

is more toxic than monochloroaniline.[9][15]

Position of Chlorine Atoms: The specific placement of chlorine atoms on the ring also affects

toxicity. Studies on mammalian systems have shown that p-chloroaniline is the most potent

isomer in inducing methemoglobinemia, followed by m-chloroaniline and then o-

chloroaniline.[5][6] This suggests that the electronic and steric properties conferred by the

substituent position play a key role in the toxic mechanism.[13]

Hydrophobicity (often measured as the octanol-water partition coefficient, log Kow) is a key

property determining the toxicity of these compounds.[16] However, in some species like

Daphnia magna, the toxicity of certain chlorinated anilines does not strictly increase with a

higher log Kow, indicating that other mechanisms of action are also involved.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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